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Compound of Interest

Compound Name: Caldiamide sodium

Cat. No.: B058181

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caldiamide sodium is a chemical compound utilized in pharmaceutical applications, notably
as a component in some magnetic resonance imaging (MRI) contrast agent formulations. It is
the sodium salt of a calcium complex of a derivative of diethylenetriaminepentaacetic acid
(DTPA), specifically DTPA-bismethylamide (DTPA-BMA). Understanding its physicochemical
properties is crucial for formulation development, analytical method development, and
assessing its behavior in biological systems. This document provides a technical overview of
the known physicochemical characteristics of Caldiamide sodium.

Chemical Identity and Physical Properties

Caldiamide sodium can exist in both anhydrous and hydrated forms. The fundamental
chemical and physical properties are summarized in the table below.
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Property

Value

Source(s)

Chemical Name

[5,8-Bis(carboxymethyl)-11-[2-
(methylamino)-2-oxoethyl]-3-
0x0-2,5,8,11-tetraazatridecan-
13-0ato(3-)]-Calciate Sodium

[1]

Synonyms

DV-7572, UNII-9G03615Q60

[2]

CAS Number

131410-50-9 (anhydrous),
122760-91-2 (hydrate)

[2](3]

Molecular Formula

(Anhydrous) C1e6H26CaNsNaOs [1][2]
Molecular Weight (Anhydrous) 479.47 g/mol [2]

Molecular Formula (Hydrate) Cie6H28CaNsNaOs [2][4]
Molecular Weight (Hydrate) 497.5 g/mol [2][4]

Pale Yellow to Light Yellow

Appearance 5

PP Solid )
Melting Point >205°C (decomposes) [5]
Stability Hygroscopic [5]

Solubility Profile

Detailed quantitative solubility data for Caldiamide sodium in various solvents is not widely

available in the public domain. However, qualitative descriptions indicate the following:

Solvent Solubility

Water Slightly Soluble[5]

Methanol Slightly Soluble[5]

DMSO Soluble[2]
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It has been noted that the modification of the parent DTPA ligand to DTPA-BMA, by replacing
carboxyl groups with methylamide moieties, leads to a 40% decrease in water solubility, which
enhances its lipophilicity and favors distribution in the extracellular fluid compartment.[6]

Spectroscopic and Structural Properties

Spectroscopic techniques are essential for the structural elucidation and confirmation of
Caldiamide sodium.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are standard methods
to confirm the molecular structure of Caldiamide sodium.

o X-Ray Diffraction (XRD): XRD is used to characterize the solid-state properties, including
crystallinity. A crystalline form of Caldiamide sodium would produce a characteristic
diffraction pattern of sharp peaks, while an amorphous form would show a broad halo.[1]

Computational Structural Data

Density Functional Theory (DFT) simulations have provided theoretical insights into the
structure of Caldiamide sodium:[6]

Parameter Value
Calcium-Ligand Bond Lengths (Ca-N) 2.38-2.45 A
Calcium-Ligand Bond Lengths (Ca-O) 2.51-2.63 A
HOMO-LUMO Gap 4.7 eV

This HOMO-LUMO gap suggests moderate kinetic stability.[6]

Experimental Protocols

Detailed, validated experimental protocols for the analysis of Caldiamide sodium are not
readily available in scientific literature. However, based on the analysis of its parent compound,
DTPA, and general analytical principles, the following methodologies would be applicable.
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High-Performance Liquid Chromatography (HPLC) for
Purity and Quantification

A reversed-phase HPLC method with UV detection is a common approach for the analysis of
related compounds like DTPA. Since Caldiamide sodium lacks a strong chromophore,
derivatization or the use of specialized detectors would be necessary. A patent for the synthesis
of Caldiamide sodium mentions the use of HPLC to monitor the reaction, indicating its utility.

[7]

General HPLC Protocol for a Related DTPA Compound: A published method for the analysis of
DTPA in pharmaceutical formulations involves the formation of a metal complex (e.g., with
Fes3+*) to enhance UV detection, followed by separation on a C18 column with an ion-pairing
agent in the mobile phase.[7]

Column: C18 reversed-phase column.

* Mobile Phase: A gradient of an aqueous buffer (e.g., sodium acetate) with an ion-pairing
reagent (e.g., tetrabutylammonium bromide) and an organic modifier (e.g., methanol or
acetonitrile).[8]

o Detection: UV-Vis detector, with the wavelength selected based on the absorbance of the
metal complex formed.[8]

o Sample Preparation: The sample would be dissolved in a suitable solvent, and a solution of a
metal salt (e.g., FeCls) would be added to form the UV-active complex.[7]

Potentiometric Titration for pKa Determination

The acid dissociation constants (pKa) are critical parameters influencing the solubility and
chelation behavior of Caldiamide sodium. Potentiometric titration is the standard method for
determining pKa values.

General Protocol:

o A solution of Caldiamide sodium of known concentration is prepared in a suitable solvent
(e.g., deionized water).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b058181?utm_src=pdf-body
https://www.benchchem.com/product/b058181?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762494/
https://pubmed.ncbi.nlm.nih.gov/15971044/
https://pubmed.ncbi.nlm.nih.gov/15971044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762494/
https://www.benchchem.com/product/b058181?utm_src=pdf-body
https://www.benchchem.com/product/b058181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» The solution is placed in a thermostatted vessel and titrated with a standardized solution of a
strong acid (e.g., HCI) or a strong base (e.g., NaOH).

e The pH of the solution is monitored using a calibrated pH electrode as a function of the
volume of titrant added.

e The pKa values are determined from the titration curve by identifying the pH at the half-
equivalence points.

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the physicochemical characterization
of Caldiamide sodium and the logical relationship of its components.
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Caption: General workflow for the physicochemical characterization of Caldiamide sodium.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b058181?utm_src=pdf-body
https://www.benchchem.com/product/b058181?utm_src=pdf-body-img
https://www.benchchem.com/product/b058181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Component Relationship of Caldiamide Sodium
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Caption: Logical relationship of the components of Caldiamide sodium.

Conclusion

This technical guide summarizes the currently available physicochemical data for Caldiamide
sodium. While fundamental properties such as molecular weight and appearance are
established, there is a notable absence of detailed, publicly available quantitative data for
properties like solubility and pKa, as well as specific, validated analytical methods. The
provided information serves as a foundational reference for researchers and professionals in
drug development, highlighting the areas where further experimental characterization is
needed for a more comprehensive understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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